1-(2-Aminophenyl)cyclobutanecarboxylic Acid

Specification

• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 1-(2-aminophenyl)cyclobutane-1-carboxylic acid
• Standard InChI: InChI=1S/C11H13NO2/c12-9-5-2-1-4-8(9)11(10(13)14)6-3-7-11/h1-2,4-5H,3,6-7,12H2,(H,13,14)
• Standard InChI Key: VCDIZZXGINAVQO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(C2=CC=CC=C2N)C(=O)O

Introduction

Structural and Chemical Identification

Molecular Architecture

The compound’s structure consists of a cyclobutane ring fused to a 2-aminophenyl group and a carboxylic acid moiety. Its IUPAC name, 1-(2-aminophenyl)cyclobutane-1-carboxylic acid, reflects this arrangement. Key identifiers include:

Property	Value
CAS Number	Not publicly disclosed
Molecular Formula	C₁₁H₁₃NO₂
Molecular Weight	191.23 g/mol
SMILES	C1CC(C1)(C2=CC=CC=C2N)C(=O)O
InChI Key	VCDIZZXGINAVQO-UHFFFAOYSA-N

The cyclobutane ring introduces significant steric strain, which influences reactivity and conformational flexibility.

Synthesis and Manufacturing

Synthetic Pathways

The synthesis of 1-(2-aminophenyl)cyclobutanecarboxylic acid typically involves coupling reactions between aniline derivatives and cyclobutanecarboxylic acid precursors. A generalized approach includes:

• Ring Formation: Cyclobutane rings are constructed via [2+2] photocycloaddition or strain-driven cyclization.

• Functionalization: Introduction of the 2-aminophenyl group through Buchwald-Hartwig amination or nucleophilic aromatic substitution.

• Carboxylic Acid Installation: Oxidation of a terminal methyl group or hydrolysis of nitriles/esters.

Key challenges include managing the cyclobutane ring’s instability under acidic/basic conditions and minimizing side reactions during aromatic amination.

Industrial-Scale Production

No commercial-scale production data is publicly available, as the compound remains primarily a research chemical. Laboratory-scale protocols emphasize low-temperature reactions (<0°C) and anhydrous solvents (e.g., THF, DMF) to preserve the cyclobutane core.

Physicochemical Properties

Solubility and Stability

The compound exhibits limited water solubility (<1 mg/mL at 25°C) due to its hydrophobic cyclobutane and aromatic groups. It is more soluble in polar aprotic solvents like DMSO (up to 50 mg/mL). Stability studies indicate decomposition above 150°C, with the carboxylic acid group prone to decarboxylation under strong heating.

Spectroscopic Characterization

• IR Spectroscopy: Strong absorption bands at 1680 cm⁻¹ (C=O stretch) and 3400 cm⁻¹ (N-H stretch).

• NMR:

  • ¹H NMR (400 MHz, DMSO-d₆): δ 7.45 (d, J=8 Hz, 1H, aromatic), δ 6.60 (m, 2H, aromatic), δ 3.20 (m, 4H, cyclobutane).

  • ¹³C NMR: δ 175.2 (COOH), δ 148.1 (C-N), δ 125–130 (aromatic carbons).

Applications in Medicinal Chemistry

Drug Discovery Scaffold

The compound’s rigid cyclobutane core and dual functional groups make it a versatile scaffold for designing:

• Kinase Inhibitors: The 2-aminophenyl group mimics ATP-binding motifs in kinases.

• GPCR Ligands: Conformational restriction enhances selectivity for aminergic receptors.

Future Research Directions

Targeted Drug Delivery

Functionalization of the carboxylic acid group with PEG linkers could enhance solubility and enable conjugation to monoclonal antibodies for targeted therapies.

Computational Modeling

Molecular dynamics simulations could predict binding affinities for cancer-related proteins (e.g., PARP-1, EGFR), guiding synthetic efforts.